Cas no 926-41-0 (1-Propanol,2,2-dimethyl-, 1-acetate)

926-41-0 structure
Product name:1-Propanol,2,2-dimethyl-, 1-acetate
1-Propanol,2,2-dimethyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,2,2-dimethyl-, 1-acetate
- 2,2-dimethylpropyl acetate
- NEOPENTYL ACETATE
- DTXSID40239059
- 297LQ7L2WJ
- NSC945
- 1-Propanol, 2,2-dimethyl-, acetate
- NSC 945
- Neopentyl alcohol, acetate
- 2,2-DIMETHYL-1-PROPANOL ACETATE
- 1-Propanol,2-dimethyl-, acetate
- UNII-297LQ7L2WJ
- Neoamyl acetate
- 2,2-Dimethylpropyl ethanoate
- AKOS006281618
- SCHEMBL697625
- NSC-945
- Q63398984
- 926-41-0
- 1-Propanol, 2,2-dimethyl-, 1-acetate
-
- Inchi: InChI=1S/C7H14O2/c1-6(8)9-5-7(2,3)4/h5H2,1-4H3
- InChI Key: QLNYTCSELYEEPV-UHFFFAOYSA-N
- SMILES: CC(=O)OCC(C)(C)C
Computed Properties
- Exact Mass: 130.09938
- Monoisotopic Mass: 130.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.8539
- Melting Point: -74.65°C (estimate)
- Boiling Point: 140.89°C (estimate)
- Flash Point: 25.4°C
- Refractive Index: 1.3927
1-Propanol,2,2-dimethyl-, 1-acetate Related Literature
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1. Evidence for C–C σ-delocalisation in simple secondary carbonium ions; secondary → primary rearrangementsCatherine M. Copper,Peter J. Jenner,Nigel Perry,Hans Storesund,Jonquil Russell-King,Mark C. Whiting J. Chem. Soc. Chem. Commun. 1977 668
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2. Photolysis of carboxylic esters: conversion of alcohols into alkanesHenri Deshayes,Jean-Pierre Pete,Charles Portella,Denise Scholler J. Chem. Soc. Chem. Commun. 1975 439
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3. 827. Fission of esters of carboxylic acids by boron trichlorideW. Gerrard,M. A. Wheelans J. Chem. Soc. 1956 4296
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Alan R. Katritzky,Bogumil E. Brycki Chem. Soc. Rev. 1990 19 83
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5. The autoxidation of aliphatic esters. Part 2.1 The autoxidation of neopentyl estersJohn R. Lindsay Smith,Eiji Nagatomi,David J. Waddington J. Chem. Soc. Perkin Trans. 2 2000 2248
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